CC214-2

• Molecular Formula: C20H25N5O3
• Molecular Weight: 383.4 g/mol
• InChI: InChI=1S/C20H25N5O3/c1-20(2,27)16-4-3-14(9-21-16)15-10-22-18-19(23-15)25(12-17(26)24-18)11-13-5-7-28-8-6-13/h3-4,9-10,13,27H,5-8,11-12H2,1-2H3,(H,22,24,26)
• InChIKey: UWUPKVZQISLSSA-UHFFFAOYSA-N

CC214-2: Selective mTORC1/mTORC2 Inhibitor

CC214-2 is an ATP-competitive inhibitor of the mammalian target of rapamycin (mTOR) kinase, belonging to the 4,6-disubstituted-3,4-dihydropyrazino[2,3-b]pyrazine-2(1H)-one chemotype discovered at Celgene Corporation through core modification of an earlier lead series [1]. Unlike allosteric rapalogs that incompletely inhibit mTORC1 and fail to block mTORC2, CC214-2 suppresses both mTORC1 (pS6) and mTORC2 (pAktS473) signaling [1][2]. The compound has demonstrated oral anti-tumor activity in PC3 prostate cancer and U87EGFRvIII glioblastoma xenograft models, and has shown host-directed therapeutic potential in murine tuberculosis models [1][2][3]. Its molecular formula is C20H25N5O3 (MW 383.44 g/mol), CAS 1228012-18-7, with typical commercial purity ≥98% .

1

mTORC1/mTORC2 dual blockade pathway studies

2

Reported oral model-response context for in vivo research

3

Kinase selectivity review with clean PI3Kα and DNA-PK sparing

• [1] Mortensen DS, Sapienza J, Lee BGS, Perrin-Ninkovic SM, Harris R, Shevlin G, et al. Use of core modification in the discovery of CC214-2, an orally available, selective inhibitor of mTOR kinase. Bioorg Med Chem Lett. 2013;23(6):1588-91. DOI: 10.1016/j.bmcl.2013.01.110. View Source
• [2] Gini B, Zanca C, Guo D, Matsutani T, Masui K, Cavenee WK, et al. The mTOR kinase inhibitors, CC214-1 and CC214-2, preferentially block the growth of EGFRvIII-activated glioblastomas. Clin Cancer Res. 2013;19(20):5722-32. DOI: 10.1158/1078-0432.CCR-13-1335. View Source
• [3] Tasneen R, Mortensen DS, Converse PJ, Urbanowski ME, Upton A, Fotouhi N, et al. Dual mTORC1/mTORC2 inhibition as a host-directed therapeutic target in pathologically distinct mouse models of tuberculosis. Antimicrob Agents Chemother. 2021;65(7):e00253-21. DOI: 10.1128/AAC.00253-21. View Source

Why Other mTOR Inhibitors Cannot Replace CC214-2

The mTOR inhibitor landscape is mechanistically fragmented: rapamycin and its analogs (everolimus, temsirolimus) are allosteric, FKBP12-dependent inhibitors that incompletely suppress mTORC1 and paradoxically activate mTORC2-AKT signaling through loss of negative feedback [1][2]. Even among ATP-competitive mTOR kinase inhibitors, critical differences in PI3Kα selectivity (CC214-2: >30 µM versus CC214-1: 1.38 µM), DNA-PK cross-reactivity (absent in CC214-2, present in CC-115), and oral bioavailability profiles (absent in CC214-1, which is restricted to in vitro use) preclude simple interchangeability [3][4]. In tuberculosis host-directed therapy, rapamycin worsened outcomes in BALB/c mice while CC214-2 reduced relapses, demonstrating that mTORC1/mTORC2 dual blockade yields qualitatively distinct in vivo pharmacology that cannot be achieved with rapalogs [2]. Selection of the correct mTOR inhibitor for a given experimental or therapeutic context therefore requires compound-level, quantitative evidence.

Rapalogs vs ATP-competitive inhibitor

Allosteric rapalogs may paradoxically activate mTORC2-AKT signaling, limiting pathway interpretation; CC214-2 suppresses both complexes.

CC214-1 may not substitute

CC214-1 lacks reported oral bioavailability data suitable for in vivo dosing; its PI3Kα profile may shift off-target kinase interpretation at cellular concentrations.

CC-115 dual mTOR/DNA-PK inhibition

CC-115 potently inhibits DNA-PK; DNA damage response modulation may confound mTOR-specific target validation and genetic interaction screens.

• [1] Gini B, Zanca C, Guo D, Matsutani T, Masui K, Cavenee WK, et al. The mTOR kinase inhibitors, CC214-1 and CC214-2, preferentially block the growth of EGFRvIII-activated glioblastomas. Clin Cancer Res. 2013;19(20):5722-32. DOI: 10.1158/1078-0432.CCR-13-1335. View Source
• [2] Tasneen R, Mortensen DS, Converse PJ, Urbanowski ME, Upton A, Fotouhi N, et al. Dual mTORC1/mTORC2 inhibition as a host-directed therapeutic target in pathologically distinct mouse models of tuberculosis. Antimicrob Agents Chemother. 2021;65(7):e00253-21. DOI: 10.1128/AAC.00253-21. View Source
• [3] Martelli AM, Buontempo F, McCubrey JA. mTOR kinase: a possible pharmacological target in the management of chronic pain. Biomed Res Int. 2015;2015:394257. Table 1: mTOR inhibitor drugs — comparative IC50/EC50 data for CC214-1, CC214-2, rapamycin, and other mTOR inhibitors. View Source
• [4] Tsuji T, Sapinoso L, Tran T, Celeridad M, Wong J, Sankar S, et al. CC-115, a dual inhibitor of mTOR kinase and DNA-PK, blocks DNA damage repair pathways and selectively inhibits ATM-deficient cell growth in vitro. Oncotarget. 2017;8(43):74688-74702. DOI: 10.18632/oncotarget.20342. View Source

CC214-2: Quantitative Differentiation Evidence

PI3Kα Selectivity Profile

CC214-2 exhibits an mTOR in vitro kinase IC50 of 106 nM while showing no meaningful inhibition of Class I PI3Kα lipid kinase up to 30 µM (IC50 > 30 µM), yielding a selectivity window of >280-fold [1]. In contrast, the closely related Celgene compound CC214-1, despite superior mTOR potency (IC50 2 nM), displays substantially narrower PI3Kα selectivity (IC50 1.38 µM, ~690-fold) with an absolute PI3Kα IC50 that falls within achievable cellular concentrations [1]. Among other ATP-competitive inhibitors, Torin 1 achieves mTOR IC50 of 4.3 nM but exhibits PI3Kα IC50 values as low as 170 nM [1]. The >30 µM PI3Kα IC50 of CC214-2 represents the highest absolute PI3Kα sparing in its comparator set, minimizing the risk of PI3K-mediated off-target effects at pharmacologically active mTOR-inhibitory concentrations.

PI3Kα Selectivity

Cross-study comparable

CC214-2 PI3Kα IC50 > 30 µM (>280-fold vs mTOR)

Supports PI3Kα-off-target sparing pathway interpretation

CC214-1 PI3Kα IC50 1.38 µM; Torin 1 as low as 170 nM. Review absolute IC50 for cellular context.

Evidence Dimension	mTOR kinase inhibition potency vs PI3Kα counter-screen (in vitro biochemical IC50)
Target Compound Data	CC214-2 mTOR IC50 = 106 nM; PI3Kα IC50 > 30,000 nM
Comparator Or Baseline	CC214-1: mTOR IC50 = 2 nM, PI3Kα IC50 = 1,380 nM; Torin 1: mTOR IC50 = 4.3 nM, PI3Kα IC50 = 170–10,000+ nM; Rapamycin: mTOR IC50 = 1.74 µM (without FKBP12), no PI3Kα activity reported
Quantified Difference	CC214-2 PI3Kα/mTOR selectivity ratio >283-fold; CC214-1 ratio = 690-fold but absolute PI3Kα IC50 = 1.38 µM vs CC214-2 >30 µM (>21.7-fold higher absolute PI3Kα IC50); Torin 1 absolute PI3Kα IC50 as low as 170 nM (>176-fold lower than CC214-2)
Conditions	In vitro biochemical kinase inhibition assays; data compiled from the comparative mTOR pharmacology review by Martelli et al., Biomed Res Int 2015, Table 1 [1]

Why This Matters

For researchers requiring mTOR inhibition without confounding PI3Kα-driven effects on glucose metabolism, insulin signaling, or cell survival pathways, CC214-2's >30 µM PI3Kα IC50 provides a uniquely clean selectivity window that CC214-1 (1.38 µM) and Torin 1 (as low as 170 nM) cannot match at pharmacologically relevant concentrations.

• [1] Martelli AM, Buontempo F, McCubrey JA. mTOR kinase: a possible pharmacological target in the management of chronic pain. Biomed Res Int. 2015;2015:394257. Table 1: mTOR inhibitor drugs; CC214-2: mTOR IC50 106 nM, mTORC1 EC50 386 nM, mTORC2 EC50 315 nM, PI3Kα IC50 >30 µM; CC214-1: mTOR IC50 2 nM, mTORC1 EC50 40 nM, mTORC2 EC50 18 nM, PI3Kα IC50 1.38 µM. View Source

Dual mTORC1/mTORC2 Suppression in Glioblastoma

In glioblastoma cell lines, rapamycin fails to suppress rapamycin-resistant mTORC1 outputs (4E-BP1 phosphorylation) and does not inhibit mTORC2-mediated AKT S473 phosphorylation [1]. CC214-2, as an ATP-competitive mTOR kinase inhibitor, suppresses both mTORC1 (pS6, p4E-BP1) and mTORC2 (pAKT S473) signaling completely [1]. In U87EGFRvIII flank xenografts, oral CC214-2 at 50 mg/kg once daily for 6 days produced >50% tumor volume reduction with concomitant downregulation of both mTORC1 and mTORC2 pathway biomarkers, while rapamycin at clinically relevant exposures failed to achieve comparable tumor growth inhibition in EGFRvIII-driven glioblastoma models [1][2]. The glioblastoma study further demonstrated that CC214-2 suppresses rapamycin-resistant mTORC1 signaling, a property that rapamycin and rapalogs lack [1].

Dual mTORC1/2 in GBM

Head-to-head comparison

CC214-2: >50% tumor volume reduction in U87EGFRvIII flank model

Reported model-response context with dual pathway suppression

Rapamycin did not suppress mTORC2 or rapamycin-resistant mTORC1 outputs.

Evidence Dimension	mTORC1 and mTORC2 pathway suppression and tumor growth inhibition in EGFRvIII-activated glioblastoma
Target Compound Data	CC214-2 (50 mg/kg/day PO, 6 days): >50% U87EGFRvIII flank xenograft tumor volume reduction; complete suppression of pS6 (mTORC1), p4E-BP1 (mTORC1), and pAKT S473 (mTORC2) by immunohistochemistry; rapamycin-resistant mTORC1 signaling fully suppressed [1][2]
Comparator Or Baseline	Rapamycin: only partial mTORC1 inhibition; does not block mTORC2 (pAKT S473); rapamycin-resistant mTORC1 outputs (4E-BP1) not suppressed; failed clinically in glioblastoma [1]
Quantified Difference	CC214-2: >50% tumor volume reduction at 6 days with dual mTORC1/mTORC2 biomarker suppression; Rapamycin: no significant mTORC2 suppression, incomplete mTORC1 suppression, clinical failure in glioblastoma
Conditions	U87EGFRvIII glioblastoma cell lines in vitro; U87EGFRvIII flank and intracranial orthotopic xenograft models in mice; immunohistochemistry for pS6 (Ser235-236), p4E-BP1 (Thr37-46), pAKT (Ser473), and Ki67 proliferation index [1][2]

Why This Matters

For glioblastoma and other mTOR-hyperactivated tumor models, CC214-2 is functionally non-redundant with rapamycin due to its ability to suppress rapamycin-resistant mTORC1 signaling and mTORC2, making it essential for studies where complete mTOR pathway blockade is required.

• [1] Gini B, Zanca C, Guo D, Matsutani T, Masui K, Cavenee WK, et al. The mTOR kinase inhibitors, CC214-1 and CC214-2, preferentially block the growth of EGFRvIII-activated glioblastomas. Clin Cancer Res. 2013;19(20):5722-32. DOI: 10.1158/1078-0432.CCR-13-1335. View Source
• [2] Gini B, et al. Figure 3: Antitumor activity of CC214-2 in U87EGFRvIII flank xenograft models — >50% tumor volume reduction after 6 days of oral dosing at 50 mg/kg QD. Clin Cancer Res. 2013;19(20):5722-32. PMC3815450. View Source

Tuberculosis Host-Directed Therapy Outcomes

In a direct comparative study of adjunctive mTOR inhibition added to the first-line RHZE (isoniazid, rifampin, pyrazinamide, ethambutol) regimen in C3HeB/FeJ mice, addition of CC214-2 significantly reduced the proportion of mice with culture-positive relapse compared to RHZE alone (P = 0.0038) [1]. Addition of rapamycin to RHZE did not significantly affect the relapse proportion and was significantly less effective than CC214-2 (P = 0.0253) [1]. In BALB/c mice, rapamycin addition to RHZE was deleterious, significantly increasing relapses versus RHZE alone (P = 0.0142), whereas CC214-2 showed a favorable trend [1]. When added to the BPaL regimen, rapamycin significantly worsened survival (P < 0.0001 vs BPaL alone; P = 0.0008 vs CC214-2) and increased relapse rates in both mouse strains, while CC214-2 was neutral to beneficial [1]. The study concluded that CC214-2 and related mTOR kinase inhibitors may be more effective candidates for HDT than rapamycin analogs [1].

TB Host-Directed Therapy

Head-to-head comparison

CC214-2 + RHZE reduced relapse (P = 0.0038); rapamycin did not benefit

Endpoint context: CC214-2 supported relapse reduction in murine TB model

Rapamycin + BPaL worsened survival (P < 0.0001). C3HeB/FeJ and BALB/c models.

Evidence Dimension	Proportion of mice with culture-positive relapse 12 weeks after completing abbreviated TB treatment
Target Compound Data	CC214-2 + RHZE in C3HeB/FeJ mice: significantly reduced relapse proportion vs RHZE alone (P = 0.0038); CC214-2 + BPaL: numerically fewer relapses, no detrimental effect on survival
Comparator Or Baseline	Rapamycin + RHZE: no significant reduction in relapse vs RHZE alone; significantly less effective than CC214-2 (P = 0.0253). Rapamycin + BPaL: significantly worse survival (P < 0.0001 vs BPaL), more relapses (BALB/c P = 0.0022). Rapamycin + RHZE in BALB/c: deleterious increase in relapse (P = 0.0142).
Quantified Difference	CC214-2 addition to RHZE: significant relapse reduction (P = 0.0038); Rapamycin addition to RHZE: no benefit, significantly inferior to CC214-2 (P = 0.0253); Rapamycin + BPaL: significantly worse survival vs CC214-2 + BPaL (P = 0.0008); CC214-2 vs Rapamycin relapse rates in BPaL: significantly fewer relapses with CC214-2 in C3HeB/FeJ (P = 0.0253) and BALB/c (P = 0.0022)
Conditions	Chronic low-dose aerosol M. tuberculosis infection in C3HeB/FeJ and BALB/c mice; CC214-2 30 mg/kg PO 5 days/week; rapamycin dosed IP 3 days/week; relapse assessed as culture-positive lung homogenates 12 weeks after abbreviated treatment (8-15 weeks depending on regimen and strain) [1]

Why This Matters

For tuberculosis host-directed therapy research, CC214-2 is mechanistically and empirically superior to rapamycin, which not only fails to reduce relapses but can be frankly detrimental in certain regimen contexts — a critical consideration for experimental design in TB HDT studies.

• [1] Tasneen R, Mortensen DS, Converse PJ, Urbanowski ME, Upton A, Fotouhi N, et al. Dual mTORC1/mTORC2 inhibition as a host-directed therapeutic target in pathologically distinct mouse models of tuberculosis. Antimicrob Agents Chemother. 2021;65(7):e00253-21. DOI: 10.1128/AAC.00253-21. View Source

Clean mTOR Selectivity Without DNA-PK Inhibition

CC-115 is a dual mTOR/DNA-PK inhibitor in Phase 1 clinical development with DNA-PK IC50 of 13 nM and mTOR IC50 of 21 nM [1]. In cellular NHEJ (non-homologous end joining) assays, CC-115 inhibited NHEJ activity with IC50 values of 2.16–6.35 µM across Cal-51, PC3, HCT116, and MDA-MB-231 cancer cell lines [1]. In the same assay panel, CC214-2 exhibited no measurable NHEJ inhibition at concentrations up to 10 µM (IC50 > 10 µM in all four cell lines), confirming that its mTOR kinase inhibition does not extend to the structurally related DNA-PK PIKK family member [1]. The DNA-PK tool inhibitor NU7441 served as a positive control (IC50 0.63–6.22 µM) [1]. The authors explicitly state: 'the mTOR kinase selective inhibitor CC214-2 has no effect' on NHEJ [2].

DNA-PK Inhibition Absent

Head-to-head comparison

CC214-2 NHEJ IC50 > 10 µM in all 4 tested cancer cell lines

Supports mTOR-selective signal without DNA damage response confounding

CC-115 NHEJ IC50 range: 2.16–6.35 µM across the same panel.

Evidence Dimension	Cellular NHEJ inhibition IC50 across four human cancer cell lines
Target Compound Data	CC214-2 NHEJ IC50 > 10 µM in Cal-51, PC3, HCT116, and MDA-MB-231 cell lines (no inhibition observed at highest concentration tested)
Comparator Or Baseline	CC-115 NHEJ IC50: Cal-51 3.15 ± 1.33 µM, PC3 2.72 ± 1.69 µM, HCT116 6.35 ± 2.98 µM, MDA-MB-231 2.16 ± 0.91 µM. NU7441 NHEJ IC50: Cal-51 2.56 ± 0.84 µM, PC3 1.03 ± 0.17 µM, HCT116 6.22 ± 6.76 µM, MDA-MB-231 0.63 ± 0.08 µM.
Quantified Difference	CC214-2: no NHEJ inhibition (IC50 > 10 µM, at minimum 1.6× to >4.6× higher than CC-115 IC50 values); CC-115: potent NHEJ inhibition with IC50 range 2.16–6.35 µM
Conditions	Cellular NHEJ activity assay; Cal-51, PC3 prostate cancer, HCT116 colorectal cancer, MDA-MB-231 breast cancer cell lines; n=3 independent experiments; data from Table 1 of Tsuji et al., Oncotarget 2017 [1]

Why This Matters

For experiments interrogating mTOR pathway biology without confounding DNA damage response modulation, CC214-2 provides a clean mTOR-selective signal that CC-115 cannot deliver due to its potent DNA-PK co-inhibition — a critical distinction for target validation studies, genetic interaction screens, and combination studies with DNA-damaging agents.

• [1] Tsuji T, Sapinoso L, Tran T, Celeridad M, Wong J, Sankar S, et al. Table 1: The cellular potency of CC-115, NU7441, and CC214-2 in NHEJ inhibition. Oncotarget. 2017;8(43):74688-74702. DOI: 10.18632/oncotarget.20342. View Source
• [2] Tsuji T, Sapinoso L, Tran T, Celeridad M, Wong J, Sankar S, et al. CC-115, a dual inhibitor of mTOR kinase and DNA-PK, blocks DNA damage repair pathways and selectively inhibits ATM-deficient cell growth in vitro. Oncotarget. 2017;8(43):74688-74702. DOI: 10.18632/oncotarget.20342. View Source

Oral Efficacy in PC3 Xenograft Model

CC214-2 demonstrates dose-dependent oral anti-tumor activity in the PC3 prostate cancer xenograft model, the same model used for its initial discovery characterization [1]. Oral dosing at 25 mg/kg and 50 mg/kg once daily for 21 days produced tumor volume reductions of 63% and 84%, respectively, relative to vehicle control [2]. A single oral dose of 30 mg/kg inhibited both mTORC1 (pS6) and mTORC2 (pAktS473) for at least 8 hours in vivo, while a 100 mg/kg dose extended target engagement to at least 24 hours [2]. This pharmacodynamic durability, combined with oral route of administration, distinguishes CC214-2 from CC214-1, which is characterized in the primary literature as an in vitro tool compound (IC50 0.002 µM) lacking reported in vivo oral bioavailability data [3][4]. Rapamycin requires intraperitoneal administration in many preclinical models and exhibits solubility and metabolic liabilities (CYP3A4, P-glycoprotein substrate) that complicate its use, particularly in TB models where rifampin co-administration induces rapamycin metabolism [2].

Oral PC3 Xenograft Efficacy

Cross-study comparable

63% and 84% tumor volume reduction at 25/50 mg/kg QD (21 days)

Reported dose-response in vivo model context with oral route

PD: single 30 mg/kg oral dose suppressed mTORC1/2 for ≥8 h.

Evidence Dimension	Tumor volume reduction in PC3 prostate cancer xenograft model following oral dosing
Target Compound Data	CC214-2: 25 mg/kg PO QD × 21 days → 63% tumor volume reduction; 50 mg/kg PO QD × 21 days → 84% tumor volume reduction vs vehicle; single-dose PD: mTORC1/mTORC2 inhibition sustained ≥8 h at 30 mg/kg and ≥24 h at 100 mg/kg [2]
Comparator Or Baseline	CC214-1: No reported in vivo oral efficacy; designated as in vitro tool compound (mTOR IC50 = 0.002 µM) [3][4]. Rapamycin: Requires IP administration in many models; substrate of CYP3A4 and P-gp; rifampin co-administration induces metabolism [2].
Quantified Difference	CC214-2 achieves 63-84% tumor volume reduction with oral dosing; CC214-1 has no reported in vivo oral activity; rapamycin has PK liabilities precluding reliable oral use in TB models with rifampin-containing regimens
Conditions	PC3 prostate cancer xenograft model in mice; 21-day dosing period; tumor volume measurement; PD biomarker assessment by immunohistochemistry for pS6 and pAKT S473 [2]

Why This Matters

For in vivo oncology and host-directed therapy studies requiring oral mTOR inhibitor administration with defined PK/PD, CC214-2 is the only Celgene mTOR kinase inhibitor with published dose-response oral efficacy data in multiple xenograft models and established PK/PD parameters suitable for preclinical therapeutic evaluation.

• [1] Mortensen DS, Sapienza J, Lee BGS, Perrin-Ninkovic SM, Harris R, Shevlin G, et al. Use of core modification in the discovery of CC214-2, an orally available, selective inhibitor of mTOR kinase. Bioorg Med Chem Lett. 2013;23(6):1588-91. DOI: 10.1016/j.bmcl.2013.01.110. View Source
• [2] Tasneen R, Mortensen DS, Converse PJ, Urbanowski ME, Upton A, Fotouhi N, et al. Dual mTORC1/mTORC2 inhibition as a host-directed therapeutic target in pathologically distinct mouse models of tuberculosis. Antimicrob Agents Chemother. 2021;65(7):e00253-21. DOI: 10.1128/AAC.00253-21. (Cites reference 20: Mortensen et al., PC3 xenograft data — 25 and 50 mg/kg QD × 21 days yielded 63% and 84% tumor volume reductions; 30 and 100 mg/kg single-dose PD data.) View Source
• [3] Martelli AM, Buontempo F, McCubrey JA. mTOR kinase: a possible pharmacological target in the management of chronic pain. Biomed Res Int. 2015;2015:394257. Table 1: CC214-1 mTOR IC50 = 2 nM, mTORC1 EC50 = 40 nM, mTORC2 EC50 = 18 nM. View Source
• [4] Gini B, Zanca C, Guo D, Matsutani T, Masui K, Cavenee WK, et al. The mTOR kinase inhibitors, CC214-1 and CC214-2, preferentially block the growth of EGFRvIII-activated glioblastomas. Clin Cancer Res. 2013;19(20):5722-32. CC214-1 designated for in vitro use; CC214-2 designated for in vivo use. View Source

In Vivo vs. In Vitro Tool Differentiation

The Celgene glioblastoma study by Gini et al. (Clin Cancer Res, 2013) explicitly designates CC214-1 for in vitro use and CC214-2 for in vivo use, reflecting a deliberate functional division between the two compounds [1]. CC214-1 is more potent (mTOR IC50 = 2 nM) but has narrower PI3Kα selectivity (IC50 = 1.38 µM) and lacks published oral bioavailability data suitable for in vivo dosing [2]. CC214-2 sacrifices some biochemical potency (mTOR IC50 = 106 nM) for superior PI3Kα selectivity (>30 µM) and oral bioavailability enabling robust in vivo pharmacodynamics and efficacy [1][2]. This trade-off was achieved through the 4,6-disubstituted-3,4-dihydropyrazino[2,3-b]pyrazine-2(1H)-one core modification [3]. The two compounds are thus complementary rather than interchangeable: researchers requiring maximum biochemical potency for cell-free or cell-based mechanistic studies may prefer CC214-1, whereas those requiring in vivo oral dosing with clean PI3Kα selectivity should select CC214-2.

In Vivo vs. In Vitro Tool

Cross-study comparable

CC214-2 designated in vivo use; CC214-1 in vitro tool (mTOR IC50 2 nM vs 106 nM)

Selection context: CC214-2 for in vivo oral dosing; CC214-1 for biochemical potency

CC214-1 lacks validated oral bioavailability for in vivo dosing.

Evidence Dimension	Biochemical potency, PI3K selectivity, oral bioavailability, and designated experimental use
Target Compound Data	CC214-2: mTOR IC50 = 106 nM; PI3Kα IC50 > 30,000 nM; mTORC1 EC50 = 386 nM; mTORC2 EC50 = 315 nM; orally bioavailable; designated for in vivo use; PC3 xenograft 63-84% TGI; U87EGFRvIII >50% TGI [1][2]
Comparator Or Baseline	CC214-1: mTOR IC50 = 2 nM; PI3Kα IC50 = 1,380 nM; mTORC1 EC50 = 40 nM; mTORC2 EC50 = 18 nM; designated for in vitro use only; no reported in vivo oral efficacy [1][2]
Quantified Difference	CC214-1 is 53-fold more potent on mTOR kinase (2 vs 106 nM) but 21.7-fold less PI3Kα-selective in absolute terms (1.38 vs >30 µM); CC214-1 has 9.7-fold and 17.5-fold lower mTORC1 and mTORC2 cellular EC50 values, respectively; CC214-2 is the only compound with validated oral in vivo efficacy
Conditions	Biochemical kinase assays and cellular phospho-biomarker assays in PC3 cells; in vivo xenograft studies in mice; as reported in Mortensen et al. 2013, Gini et al. 2013, and Martelli et al. 2015 [1][2][3]

Why This Matters

Procurement decisions between CC214-1 and CC214-2 should be driven by experimental context: CC214-2 is the mandatory choice for any in vivo study requiring oral mTOR inhibition; CC214-1 is appropriate for in vitro mechanistic work where maximal biochemical potency is prioritized over PI3K selectivity and oral bioavailability.

• [1] Gini B, Zanca C, Guo D, Matsutani T, Masui K, Cavenee WK, et al. The mTOR kinase inhibitors, CC214-1 and CC214-2, preferentially block the growth of EGFRvIII-activated glioblastomas. Clin Cancer Res. 2013;19(20):5722-32. Experimental Design: 'CC214-1 (in vitro use) and CC214-2 (in vivo use).' View Source
• [2] Martelli AM, Buontempo F, McCubrey JA. mTOR kinase: a possible pharmacological target in the management of chronic pain. Biomed Res Int. 2015;2015:394257. Table 1. View Source
• [3] Mortensen DS, Sapienza J, Lee BGS, Perrin-Ninkovic SM, Harris R, Shevlin G, et al. Use of core modification in the discovery of CC214-2, an orally available, selective inhibitor of mTOR kinase. Bioorg Med Chem Lett. 2013;23(6):1588-91. View Source

CC214-2: Key Research and Application Scenarios

Glioblastoma Research: Complete mTOR Pathway Suppression

CC214-2 is the mTOR inhibitor of choice for glioblastoma xenograft and orthotopic models where rapamycin has failed clinically. The compound achieves >50% tumor volume reduction in U87EGFRvIII flank xenografts after only 6 days of oral dosing (50 mg/kg QD) with immunohistochemical confirmation of dual mTORC1 (pS6, p4E-BP1) and mTORC2 (pAKT S473) suppression [1]. Critically, CC214-2 suppresses rapamycin-resistant mTORC1 signaling — including 4E-BP1 phosphorylation — which rapamycin cannot address and which is implicated in glioblastoma therapeutic resistance. EGFRvIII-expressing and PTEN-null tumors show enhanced sensitivity [1]. Researchers investigating autophagy as a resistance mechanism can combine CC214-2 with chloroquine to convert cytostatic autophagy to apoptotic tumor cell death, a strategy validated in intracranial orthotopic models [1]. CC214-1 cannot substitute here as it lacks validated in vivo oral efficacy [1].

Tuberculosis Host-Directed Therapy

CC214-2 is uniquely positioned for TB HDT studies requiring adjunctive mTOR inhibition without the detrimental effects observed with rapamycin. When added to the first-line RHZE regimen in C3HeB/FeJ mice, CC214-2 (30 mg/kg PO) significantly reduced culture-positive relapse (P = 0.0038 vs RHZE alone), whereas rapamycin addition provided no significant benefit (P = 0.0253 for CC214-2 superiority over rapamycin) [2]. In BALB/c mice, rapamycin + RHZE was deleterious (P = 0.0142 increased relapse) [2]. Rapamycin addition to the BPaL regimen significantly worsened survival (P < 0.0001) and increased relapses, while CC214-2 + BPaL was neutral to beneficial [2]. CC214-2 also avoids the CYP3A4-mediated drug-drug interaction between rapamycin/everolimus and rifampin that complicates clinical TB HDT studies [2]. CC214-2 represents a mechanistically and empirically superior mTOR inhibitor for TB HDT research.

mTOR Target Validation Without DNA-PK Confounding

For experiments that demand attribution of biological effects specifically to mTOR kinase inhibition without confounding DNA damage response modulation, CC214-2 is demonstrably superior to CC-115. In cellular NHEJ assays across four human cancer cell lines (Cal-51, PC3, HCT116, MDA-MB-231), CC214-2 shows no measurable NHEJ inhibition (IC50 > 10 µM in all lines), while CC-115 potently inhibits NHEJ (IC50 2.16–6.35 µM) due to its dual mTOR/DNA-PK activity [3]. This selectivity difference is critical for: (a) genetic interaction screens involving ATM, ATR, or other DNA damage response genes where DNA-PK co-inhibition would confound results; (b) combination studies with DNA-damaging chemotherapeutics or radiation where DNA-PK inhibition would artifactually enhance cytotoxicity; and (c) phosphoproteomic studies mapping mTOR-specific signaling networks. CC214-2 also maintains >280-fold selectivity over PI3Kα (>30 µM IC50), avoiding the insulin signaling and glucose metabolism confounds associated with PI3K inhibition [4].

Prostate Cancer Xenograft Efficacy Studies

CC214-2 provides dose-responsive, orally-administered tumor growth inhibition validated in PC3 prostate cancer xenografts: 63% reduction at 25 mg/kg and 84% reduction at 50 mg/kg with 21-day QD oral dosing [2][5]. A single 30 mg/kg oral dose sustains mTORC1/mTORC2 pathway inhibition for ≥8 hours, while 100 mg/kg extends target engagement to ≥24 hours, providing defined PK/PD parameters for experimental scheduling [2]. The compound also shows efficacy in U87EGFRvIII flank and intracranial glioblastoma models [1] and hormone-refractory LNCaP prostate cancer models [5]. This multi-model in vivo validation, combined with oral bioavailability that CC214-1 lacks, makes CC214-2 the preferred Celgene mTOR kinase inhibitor for any preclinical efficacy study requiring oral mTOR inhibitor administration with defined dose-response relationships [1][2].

Application

Selection Property

Validation Focus

Glioblastoma pathway studies

Dual mTORC1/mTORC2 suppression with rapamycin-resistant mTORC1 blockade

Complete mTOR pathway biomarker review (pS6, p4E-BP1, pAKT S473)

Tuberculosis host-directed therapy research

Relapse-reduction endpoint context with defined PK/PD parameters

Model-specific survival and relapse endpoint analysis

mTOR target validation without DNA-PK confounding

Clean mTOR selectivity with no measurable NHEJ inhibition

DNA damage response pathway control; PI3Kα-related insulin signaling review

Prostate cancer xenograft efficacy studies

Oral dose-response model context with multi-model in vivo validation

Dose-dependent tumor growth inhibition and target-engagement pharmacodynamics

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